Cas no 58331-99-0 (Methyl 2,4-dicyanobenzoate)

• Product name: Methyl 2,4-dicyanobenzoate
• CAS No: 58331-99-0
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• CID: 1035841
• PubChem ID: 71299188

Methyl 2,4-dicyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dicyanobenzoate
• 2,4-Dicyan-benzoesaeuremethylester
• AK118807
• FT-0686306
• KB-255277
• QC-785
• 58331-99-0
• DTXSID90744300
• DB-370715
• Methyl2,4-dicyanobenzoate

• MDL： MFCD22199275
• Inchi： InChI=1S/C10H6N2O2/c1-14-10(13)9-3-2-7(5-11)4-8(9)6-12/h2-4H,1H3
• InChI Key： BFYWDZMBOCCUIO-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C=C(C=C1)C#N)C#N

Computed Properties

• Exact Mass: 186.042927438g/mol
• Monoisotopic Mass: 186.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų
• XLogP3: 1.2

Additional information on Methyl 2,4-dicyanobenzoate

Comprehensive Guide to Methyl 2,4-dicyanobenzoate (CAS No. 58331-99-0): Properties, Applications, and Industry Insights

Methyl 2,4-dicyanobenzoate (CAS No. 58331-99-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and advanced material synthesis. With the increasing demand for high-performance intermediates in research and industrial processes, this compound has garnered significant attention due to its unique molecular structure, featuring two cyano groups and a methyl ester functionality. Its chemical stability and reactivity make it a valuable building block for synthesizing complex molecules, particularly in the development of heterocyclic compounds and functional materials.

One of the most frequently asked questions about Methyl 2,4-dicyanobenzoate revolves around its synthetic routes and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, especially for applications in drug discovery and material science. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis techniques for this compound, aligning with global sustainability trends. Additionally, its role in photovoltaic materials and organic electronics has been explored, highlighting its potential in next-generation technologies.

The compound's physicochemical properties, such as melting point, solubility, and spectral characteristics (e.g., NMR and IR data), are critical for quality control and application-specific customization. Analytical techniques like HPLC and mass spectrometry are commonly employed to ensure its consistency in industrial batches. Furthermore, Methyl 2,4-dicyanobenzoate is often compared to similar derivatives like ethyl 2,4-dicyanobenzoate or 2,4-dicyanobenzoic acid, with discussions focusing on their comparative reactivity and cost-effectiveness.

In the context of market trends, the demand for Methyl 2,4-dicyanobenzoate is influenced by its applications in high-value agrochemicals and pharmaceutical intermediates. For instance, its incorporation into crop protection agents and anticancer drug scaffolds has been documented in recent patents. The compound's compatibility with catalytic systems and microwave-assisted synthesis further enhances its appeal for industrial-scale production. As regulatory frameworks evolve, manufacturers are also investing in GMP-compliant processes to meet stringent quality standards.

From a safety and handling perspective, Methyl 2,4-dicyanobenzoate requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its storage conditions (e.g., avoidance of moisture and extreme temperatures) are emphasized in technical datasheets. Researchers frequently inquire about its compatibility with common solvents and reaction conditions, which are well-documented in peer-reviewed literature.

Looking ahead, innovations in catalysis and process intensification are expected to further optimize the production and application of Methyl 2,4-dicyanobenzoate. Its potential in emerging fields like bioconjugation chemistry and supramolecular assemblies underscores its interdisciplinary relevance. For stakeholders in the chemical industry, staying updated on patent landscapes and supply chain dynamics will be crucial to leveraging its full commercial potential.